Cas no 1197332-68-5 (5-[(3,3,4-trimethyl-1-piperazinyl)methyl]-2-Pyridinamine)

5-[(3,3,4-trimethyl-1-piperazinyl)methyl]-2-Pyridinamine structure
1197332-68-5 structure
Product Name:5-[(3,3,4-trimethyl-1-piperazinyl)methyl]-2-Pyridinamine
CAS No:1197332-68-5
MF:C13H22N4
MW:234.340582370758
CID:1101416
PubChem ID:55216406
Update Time:2025-04-20

5-[(3,3,4-trimethyl-1-piperazinyl)methyl]-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 5-[(3,3,4-trimethyl-1-piperazinyl)methyl]-2-Pyridinamine
    • SCHEMBL1126183
    • 1197332-68-5
    • AKOS006235109
    • 5-(3,3,4-trimethyl-piperazin-1-ylmethyl)-pyridin-2-ylamine
    • MIUDDGVLRKBYBV-UHFFFAOYSA-N
    • DB-427173
    • Inchi: 1S/C13H22N4/c1-13(2)10-17(7-6-16(13)3)9-11-4-5-12(14)15-8-11/h4-5,8H,6-7,9-10H2,1-3H3,(H2,14,15)
    • InChI Key: MIUDDGVLRKBYBV-UHFFFAOYSA-N
    • SMILES: N1(C)CCN(CC2C=NC(=CC=2)N)CC1(C)C

Computed Properties

  • Exact Mass: 234.18444672g/mol
  • Monoisotopic Mass: 234.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 45.4Ų
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